Cas no 83821-08-3 (ethyl (6-phenyl-1H-benzimidazol-2-yl)carbamate)

83821-08-3 structure
Product name:ethyl (6-phenyl-1H-benzimidazol-2-yl)carbamate
ethyl (6-phenyl-1H-benzimidazol-2-yl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- ethyl (6-phenyl-1H-benzimidazol-2-yl)carbamate
- ethyl N-(6-phenyl-1H-benzimidazol-2-yl)carbamate
- 83821-08-3
- Carbamic acid, (5-phenyl-1H-benzimidazol-2-yl)-, ethyl ester
- Ethyl (5-phenyl-1H-benzo[d]imidazol-2-yl)carbamate
- SCHEMBL14097360
- DTXSID70232710
-
- Inchi: InChI=1S/C16H15N3O2/c1-2-21-16(20)19-15-17-13-9-8-12(10-14(13)18-15)11-6-4-3-5-7-11/h3-10H,2H2,1H3,(H2,17,18,19,20)
- InChI Key: UPWFWVPKWFCFJU-UHFFFAOYSA-N
- SMILES: CCOC(=O)NC1=NC2=C(N1)C=C(C=C2)C3=CC=CC=C3
Computed Properties
- Exact Mass: 281.116426730g/mol
- Monoisotopic Mass: 281.116426730g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 357
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 67Ų
ethyl (6-phenyl-1H-benzimidazol-2-yl)carbamate Related Literature
-
Sarah A. Barnett,Alexander J. Blake,Neil R. Champness,Claire Wilson Chem. Commun., 2002, 1640-1641
-
Dipendu Mandal,Pranab Deb,Bijan Mondal,Arunabha Thakur,Joseph Ponniah S,Sundargopal Ghosh RSC Adv., 2013,3, 18614-18625
-
Hannah James,Brendan J. Kennedy,Thomas A. Whittle,Maxim Avdeev Dalton Trans., 2014,43, 17085-17089
-
J. García-Fernández,J. Bartolomé,A. Torres-Pardo,A. Peche-Herrero,J. Moreno,J. Ramírez-Castellanos,A. Cremades,J. Piqueras J. Mater. Chem. C, 2017,5, 10176-10184
83821-08-3 (ethyl (6-phenyl-1H-benzimidazol-2-yl)carbamate) Related Products
- 2229033-99-0(4-bromo-5-(1-ethynylcyclopropyl)-2-methoxyphenol)
- 1020502-96-8(3-[4-(2-chlorobenzoyl)piperazin-1-yl]-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine)
- 1020992-57-7(2-4-(1-Aminoethyl)-2-methoxyphenoxyethan-1-ol)
- 2228605-11-4(methyl 2-hydroxy-5-(prop-2-yn-1-yl)benzoate)
- 2228257-42-7(2-(1,2-oxazol-3-yl)ethanethioamide)
- 1244855-70-6(7-Benzyl-5-bromo-4-chloro-7H-pyrrolo2,3-dpyrimidine)
- 2244088-11-5(INDEX NAME NOT YET ASSIGNED)
- 941902-66-5(1-(3-fluorophenyl)methyl-3-(pyridin-4-yl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione)
- 1494935-08-8({1-(1-benzothiophen-3-yl)methylcyclopropyl}methanol)
- 1823183-22-7(4-[2-(pyridin-3-yl)-1,3-thiazol-5-yl]pyrimidin-2-amine)
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk

Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

pengshengyue
Gold Member
CN Supplier
Bulk

Hubei Henglvyuan Technology Co., Ltd
Gold Member
CN Supplier
Bulk